Cas no 2460756-37-8 (2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid)

• Product Name: 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid
• CAS No: 2460756-37-8
• MF: C₁₆H₁₁N₃O₄S
• MW: 341.341242074966
• CID: 6047840
• PubChem ID: 155925512
• Update Time: 2025-05-20

2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid
• CHEMBL5221003
• 2-[[5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-yl]carbamoyl]benzoic acid
• BDBM50606881
• 2460756-37-8
• EN300-26692303
• 2-{[5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-yl]carbamoyl}benzoic acid

• Inchi： 1S/C16H11N3O4S/c20-10-7-5-9(6-8-10)14-18-19-16(24-14)17-13(21)11-3-1-2-4-12(11)15(22)23/h1-8,20H,(H,22,23)(H,17,19,21)
• InChI Key： BJADAXDXLVIAJA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)O)NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 341.04702701g/mol
• Monoisotopic Mass: 341.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Additional information on 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid

Exploring the Versatile Applications of 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid (CAS No. 2460756-37-8) in Modern Chemistry

2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid (CAS No. 2460756-37-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its unique thiadiazole and benzoic acid functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in drug discovery and advanced material synthesis. The compound's structural complexity allows for diverse interactions, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid features a 1,3,4-thiadiazole core linked to both a hydroxyphenyl group and a carbamoylbenzoic acid moiety. This arrangement contributes to its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Researchers have noted its promising applications in addressing modern health challenges, aligning with current interests in targeted drug delivery and precision medicine approaches that dominate contemporary pharmaceutical discussions.

In materials science, CAS 2460756-37-8 demonstrates intriguing properties for advanced polymer development. The compound's ability to participate in hydrogen bonding through its hydroxyl and carboxylic acid groups makes it particularly valuable for creating novel materials with specific mechanical and thermal characteristics. These applications resonate with current industry demands for sustainable materials and green chemistry solutions, topics that frequently appear in scientific literature and patent filings.

The synthesis of 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid typically involves multi-step organic reactions that highlight modern synthetic methodology advancements. Chemists have developed optimized routes that emphasize atom economy and reduced waste generation, addressing the growing emphasis on environmentally conscious chemical production. These synthetic approaches are particularly relevant to researchers searching for information on green synthesis techniques and efficient organic transformations.

Analytical characterization of CAS 2460756-37-8 employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its various applications. The detailed spectral data available for this compound makes it a valuable reference material for laboratories working on similar heterocyclic compounds and pharmaceutical intermediates.

Current research trends indicate growing interest in the biological activity of thiadiazole-containing compounds like 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid. Preliminary studies suggest potential interactions with various biological targets, positioning this molecule as a candidate for further investigation in drug development programs. These findings align with frequent search queries regarding novel therapeutic agents and drug discovery platforms in academic and industrial settings.

The commercial availability of CAS 2460756-37-8 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Suppliers typically provide comprehensive technical data sheets that include information on solubility profiles, storage conditions, and handling recommendations - all key details that researchers commonly seek when working with novel organic compounds.

Future directions for 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid research may explore its potential in emerging fields such as molecular electronics and smart materials. The compound's conjugated system and functional group diversity make it an interesting candidate for these cutting-edge applications, which represent active areas of inquiry in contemporary materials science literature and patent applications.

Safety considerations for handling CAS 2460756-37-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this material, reflecting the broader scientific community's emphasis on laboratory safety best practices.

The intellectual property landscape surrounding 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid continues to evolve, with several patents describing its derivatives and applications. This legal dimension adds another layer of interest for researchers investigating patentable chemical entities and novel compound applications, common topics in pharmaceutical and materials science business development.

In summary, 2-{5-(4-hydroxyphenyl)-1,3,4-thiadiazol-2-ylcarbamoyl}benzoic acid (CAS No. 2460756-37-8) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique structural features and emerging applications position it as a compound of continuing interest in both academic research and industrial development, particularly in fields aligned with current scientific priorities such as targeted therapeutics, advanced materials, and sustainable chemistry.